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Compound of Interest

Compound Name: 5-Phenyldodecane
CAS No.: 2719-63-3
Cat. No.: B1200818
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 5-
phenyldodecane, an alkylbenzene of interest in various fields of chemical research and
development. This document details the prevalent synthetic methodologies, experimental
protocols, and data pertinent to its formation and characterization.

Introduction

5-Phenyldodecane is an aromatic hydrocarbon comprising a dodecane chain substituted with
a phenyl group at the fifth carbon. Its synthesis is a key step for various research applications,
including the development of novel surfactants and lubricant additives, and as a starting
material for the synthesis of more complex molecules in the pharmaceutical and materials
science sectors. The primary route to 5-phenyldodecane and its isomers is the Friedel-Crafts
alkylation of benzene with dodecene.

Physicochemical and Spectral Data
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A summary of the key physicochemical and spectral properties of 5-phenyldodecane is

presented below for easy reference and comparison.

Property Value

Molecular Formula CisH3o

Molecular Weight 246.43 g/mol

CAS Number 2719-63-3

IUPAC Name dodecan-5-ylbenzene

Appearance Colorless liquid (presumed)

Boiling Point 333.8 £ 9.0 °C at 760 mmHg (Predicted)
Density 0.855 £ 0.06 g/cm? (Predicted)

Vapor Pressure

0.000584 mmHg|[1]

Kovats Retention Index

Standard non-polar: 1721.4, 1722, 1723; Semi-
standard non-polar: 1725, 1729, 1731, 1732;
Standard polar: 1928[1]

Spectral Data

Values

1H NMR

Data available, refer to PubChem CID 17630[1]

13C NMR

Data available, refer to PubChem CID 17630[1]

Major fragments (m/z): 169 (99.99), 245 (37.63),

Mass Spectrum (GC-MS
P ( ) 147 (26.67), 189 (17.42)[1]

Synthesis Pathways for 5-Phenyldodecane

The most common and industrially relevant method for synthesizing phenyldodecane isomers
is the Friedel-Crafts alkylation of benzene with an isomeric mixture of dodecenes or, more
specifically, with 1-dodecene. This reaction is typically catalyzed by strong Lewis acids, such as
aluminum chloride (AICI3), or solid acid catalysts like zeolites.
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The reaction of benzene with 1-dodecene leads to a mixture of phenyldodecane isomers (2-,
3-, 4-, 5-, and 6-phenyldodecane) due to the isomerization of the double bond in 1-dodecene
under the acidic reaction conditions. The distribution of these isomers is dependent on the
catalyst and reaction conditions employed.

Benzene

Electrophilic Attack
) Deprotonation
Protonation/
Carbocation Formation
AICIs or
. : - 1-Dodecene
Solid Acid Catalyst >

Click to download full resolution via product page

Caption: Friedel-Crafts alkylation of benzene with 1-dodecene.

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene with 1-Dodecene

This protocol describes a representative procedure for the synthesis of phenyldodecane
isomers.

Materials:

e Benzene (anhydrous)

» 1-Dodecene

¢ Anhydrous Aluminum Chloride (AICI3)

o Hydrochloric Acid (HCI), concentrated

e Sodium Bicarbonate (NaHCO3), saturated aqueous solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous Magnesium Sulfate (MgSOa)
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e Dichloromethane (CH2Cl2)

e Round-bottom flask with a reflux condenser and a dropping funnel

e Magnetic stirrer and heating mantle

e Separatory funnel

« Rotary evaporator

Procedure:

o Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and a dropping funnel, place anhydrous aluminum chloride (e.g., 0.1
moles). Add anhydrous benzene (e.g., 5 moles) to the flask and cool the mixture in an ice
bath.

» Addition of Alkene: Slowly add 1-dodecene (e.g., 1 mole) dropwise from the dropping funnel
to the stirred benzene-AICIs mixture. The addition should be controlled to maintain the
reaction temperature below 10 °C.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Then, heat the mixture to a gentle reflux (around 80 °C) for 2-4
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or
gas chromatography (GC).

o Work-up: Cool the reaction mixture to room temperature and then carefully pour it over
crushed ice containing concentrated hydrochloric acid. This will guench the reaction and
decompose the aluminum chloride complex.

o Extraction: Transfer the mixture to a separatory funnel. The organic layer containing the
phenyldodecane isomers will separate from the aqueous layer. Wash the organic layer
sequentially with water, a saturated agueous solution of sodium bicarbonate, and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent (excess benzene and any dichloromethane used for extraction)
under reduced pressure using a rotary evaporator.
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Purification:

The crude product is a mixture of phenyldodecane isomers. The separation of these isomers is
challenging due to their similar boiling points and polarities. High-performance liquid
chromatography (HPLC) or gas chromatography (GC) are the most effective methods for
separating and isolating the individual isomers.[2][3]

o Preparative HPLC: A reversed-phase C18 column with a mobile phase of acetonitrile and
water can be used to separate the isomers. The elution order will depend on the specific
conditions, but generally, the isomers with the phenyl group closer to the end of the alkyl

chain elute earlier.

o Preparative GC: A capillary column with a non-polar stationary phase can also be employed
for the separation of the isomers.

The following diagram illustrates the general workflow for the synthesis and purification of 5-
phenyldodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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